Cas no 941976-52-9 (N,N-diethyl-2-8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide)

• Product Name: N,N-diethyl-2-8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• CAS No: 941976-52-9
• MF: C₁₇H₂₀FN₅O₃
• MW: 361.370806694031
• CID: 6439344
• Update Time: 2025-10-21

N,N-diethyl-2-8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• Imidazo[2,1-c][1,2,4]triazine-2(6H)-acetamide, N,N-diethyl-8-(4-fluorophenyl)-3,4,7,8-tetrahydro-3,4-dioxo-

• Inchi： 1S/C17H20FN5O3/c1-3-20(4-2)14(24)11-23-16(26)15(25)22-10-9-21(17(22)19-23)13-7-5-12(18)6-8-13/h5-8H,3-4,9-11H2,1-2H3
• InChI Key： NNRMZFOFMHSYCC-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C(=O)C(=O)N2CCN(C3=CC=C(F)C=C3)C2=N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 494.7±55.0 °C(Predicted)
• pka: -0.47±0.20(Predicted)

Additional information on N,N-diethyl-2-8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide

N,N-Diethyl-2-[8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl]acetamide: A Comprehensive Overview

The compound with CAS No. 941976-52-9 is identified as N,N-diethyl-2-[8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl]acetamide. This molecule represents a significant advancement in the field of heterocyclic chemistry and has garnered attention due to its potential applications in drug discovery and materials science.

N,N-Diethyl substitution at the acetamide group introduces steric bulk and enhances the compound's solubility properties. This feature is particularly advantageous in pharmaceutical formulations where bioavailability is a critical factor. The fluorophenyl moiety at the 8-position of the imidazo[1,2-a]pyridine system contributes to electronic modulation and enhances the molecule's stability under physiological conditions.

The imidazo[1,2-a]pyridine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-interactions with biological targets. Recent studies have highlighted the role of such heterocycles in modulating enzyme activity and receptor binding affinity.

Recent research has focused on the synthesis and characterization of imidazo[1,2-a]pyridine derivatives, with particular emphasis on their anti-inflammatory and anticancer properties. The introduction of fluorine substituents has been shown to significantly enhance the pharmacokinetic profiles of these compounds by improving their metabolic stability and reducing off-target effects.

In terms of synthetic methodology, the construction of this compound involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to improve reaction yields and reduce reaction times compared to traditional methods.

Structural elucidation of this compound has been achieved through advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have confirmed the regiochemistry of the substituents and validated the proposed molecular structure.

Biological evaluations have demonstrated that this compound exhibits potent inhibitory activity against various kinases involved in cellular signaling pathways. Its ability to selectively target these enzymes makes it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

Furthermore, computational studies using molecular docking have provided insights into the binding modes of this compound with its target proteins. These studies suggest that both the diethylamino group and the fluorophenyl substituent play critical roles in stabilizing interactions within the active site.

In conclusion, N,N-diethyl-2-[8-(4-fluorophenyl)-3,4-dioxo-2H,3H,4H,6H,7H imidazo[1,c][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z]triazin- yl]acetamide represents a valuable addition to the arsenal of heterocyclic compounds with potential therapeutic applications. Continued research into its biological profile and chemical versatility will undoubtedly yield further insights into its utility in drug development.